Cas no 858117-17-6 (Benzo[b]thiophene-3-carboxamide)

Benzo[b]thiophene-3-carboxamide structure
858117-17-6 structure
Product Name:Benzo[b]thiophene-3-carboxamide
CAS No:858117-17-6
MF:C9H7NOS
MW:177.222980737686
MDL:MFCD00757486
CID:855081
PubChem ID:595350
Update Time:2025-09-19

Benzo[b]thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • benzo[b]thiophene-3-carboxylic acid amide
    • Benzothiophene-3-carboxaMide
    • 1-Benzothiophene-3-carboxamide
    • SCHEMBL2184154
    • QXJDOADTRZGPJZ-UHFFFAOYSA-N
    • CS-0361189
    • 858117-17-6
    • AKOS009102385
    • Benzo[b]thiophene-3-carboxamide
    • 1-Benzothiophene-3-carboxamide #
    • MFCD00757486
    • F81404
    • DB-296986
    • MDL: MFCD00757486
    • Inchi: 1S/C9H7NOS/c10-9(11)7-5-12-8-4-2-1-3-6(7)8/h1-5H,(H2,10,11)
    • InChI Key: QXJDOADTRZGPJZ-UHFFFAOYSA-N
    • SMILES: S1C=C(C(N)=O)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 177.02483502g/mol
  • Monoisotopic Mass: 177.02483502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 71.3Ų

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